Cas no 1935653-63-6 (1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine)

• Product Name: 1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine
• CAS No: 1935653-63-6
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5690908
• PubChem ID: 130975963
• Update Time: 2023-11-24

1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Oxolan-3-yl)ethyl]-1H-pyrazol-3-amine
• 1935653-63-6
• EN300-1111160
• 1H-Pyrazol-3-amine, 1-[2-(tetrahydro-3-furanyl)ethyl]-
• 1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine

• Inchi： 1S/C9H15N3O/c10-9-2-5-12(11-9)4-1-8-3-6-13-7-8/h2,5,8H,1,3-4,6-7H2,(H2,10,11)
• InChI Key： MJTWROSCYJRKDY-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CCN1C=CC(N)=N1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 354.4±12.0 °C(Predicted)
• pka: 3.98±0.10(Predicted)